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Dialifos Dialifos Dialifor is a white crystalline solid, also reported as a colorless oil, colorless. Used as an insecticide and acaricide (kills beetles, ticks, mites, etc.). (EPA, 1998)
Dialifor is a member of isoindoles.
Brand Name: Vulcanchem
CAS No.: 10311-84-9
VCID: VC20775789
InChI: InChI=1S/C14H17ClNO4PS2/c1-3-19-21(22,20-4-2)23-12(9-15)16-13(17)10-7-5-6-8-11(10)14(16)18/h5-8,12H,3-4,9H2,1-2H3
SMILES: CCOP(=S)(OCC)SC(CCl)N1C(=O)C2=CC=CC=C2C1=O
Molecular Formula: C14-H17-Cl-N-O4-P-S2
Molecular Weight: 393.8 g/mol

Dialifos

CAS No.: 10311-84-9

Cat. No.: VC20775789

Molecular Formula: C14-H17-Cl-N-O4-P-S2

Molecular Weight: 393.8 g/mol

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Dialifos - 10311-84-9

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Description Dialifor is a white crystalline solid, also reported as a colorless oil, colorless. Used as an insecticide and acaricide (kills beetles, ticks, mites, etc.). (EPA, 1998)
Dialifor is a member of isoindoles.
CAS No. 10311-84-9
Molecular Formula C14-H17-Cl-N-O4-P-S2
Molecular Weight 393.8 g/mol
IUPAC Name 2-(2-chloro-1-diethoxyphosphinothioylsulfanylethyl)isoindole-1,3-dione
Standard InChI InChI=1S/C14H17ClNO4PS2/c1-3-19-21(22,20-4-2)23-12(9-15)16-13(17)10-7-5-6-8-11(10)14(16)18/h5-8,12H,3-4,9H2,1-2H3
Standard InChI Key MUMQYXACQUZOFP-UHFFFAOYSA-N
SMILES CCOP(=S)(OCC)SC(CCl)N1C(=O)C2=CC=CC=C2C1=O
Canonical SMILES CCOP(=S)(OCC)SC(CCl)N1C(=O)C2=CC=CC=C2C1=O
Colorform White crystalline solid; also reported as oil
COLORLESS
Melting Point 153 to 156° F solid 144 to 147° F recrystallized from toluene and hexane (EPA, 1998)
68.0 °C
67-69 °C /solid/; 62-64 °C when recrystallized from toluene and hexane

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